Cas no 40484-94-4 (Benzofuran, 3-ethyl-2-methyl-)
40484-94-4 structure
Product Name:Benzofuran, 3-ethyl-2-methyl-
CAS No:40484-94-4
MF:C11H12O
MW:160.212383270264
CID:925824
PubChem ID:14120659
Update Time:2025-04-19
Benzofuran, 3-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 3-ethyl-2-methyl-
- 3-Ethyl-2-methylbenzofuran
- 40484-94-4
- SCHEMBL8183283
-
- Inchi： 1S/C11H12O/c1-3-9-8(2)12-11-7-5-4-6-10(9)11/h4-7H,3H2,1-2H3
- InChI Key： QKKJAALPNYZUFU-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(=C1C)CC
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 13.1Ų
Benzofuran, 3-ethyl-2-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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